2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-chlorophenyl)acetamide

• IUPAC Name: 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfonyl-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C24H26ClN3O4S/c25-18-9-11-19(12-10-18)26-23(29)17-33(31,32)22-15-28(21-8-4-3-7-20(21)22)16-24(30)27-13-5-1-2-6-14-27/h3-4,7-12,15H,1-2,5-6,13-14,16-17H2,(H,26,29)
• InChI Key: RELRTAUGYVQMOU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C24H26ClN3O4S
• Molecular Weight: 488.0 g/mol

Description

2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(4-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C24H26ClN3O4S and its molecular weight is 488. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Acetamide derivatives bearing heterocyclic cores have been evaluated for their antibacterial potentials. For instance, compounds synthesized from ethyl piperidin-4-carboxylate, after a series of reactions, exhibited moderate inhibitory activities against several bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis. A particular compound was identified as the most active growth inhibitor among the strains except for Staphylococcus aureus (Kashif Iqbal et al., 2017). Similar antibacterial and anti-enzymatic potentials were reported for N-substituted derivatives of 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, which showed good inhibitor activity against gram-negative bacterial strains (K. Nafeesa et al., 2017).

Synthesis Methodologies

Research into the synthesis of acetamide derivatives has led to various methodologies aimed at generating compounds with potential antibacterial activities. Sequential 1,3-N- to C- and 1,3-C- to C-migration of sulfonyl groups through the synthesis of 1,4-diazepines from aza-[5 + 2] cycloaddition of indoloazomethine ylides has been explored, showing a pathway to C-sulfonylated 1,4-diazepines (Namrim Heo et al., 2020). Additionally, an improved synthesis of sulfonyl azides in ionic liquids presents a convenient method for the preparation of sulfonyl azides, a synthetically important class of organic azides used in various chemical reactions (Khalid Widyan, 2021).

Potential in Cancer Detection

A novel water-soluble near-infrared dye was developed for cancer detection using optical imaging, showcasing the application of these compounds in medical diagnostics. The dye exhibited a 2-fold increase in quantum yield compared to previous generations, indicating its potential for broad applications in developing molecular-based beacons for cancer detection (W. Pham et al., 2005).